Cas no 6597-75-7 (N-4-(oxiran-2-ylmethoxy)phenylacetamide)

• Product Name: N-4-(oxiran-2-ylmethoxy)phenylacetamide
• CAS No: 6597-75-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD00799226
• CID: 962894
• PubChem ID: 2798712
• Update Time: 2025-05-25

N-4-(oxiran-2-ylmethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(OXIRANYLMETHOXY)-1,2-EPOXYPROPANE
• 4-Acetamidophenyl Glycidyl Ether
• N-[4-(oxiran-2-ylmethoxy)phenyl]acetamide
• 3-[(p-Acetamido)phenoxy]-1,2-epoxypropane
• AKOS000137237
• G53646
• MFCD00799226
• 1-(4-acetamidophenoxy)-2,3-epoxypropane
• 1-(p-acetamido-phenoxy)-2,3-epoxy-propane
• N-(4-(Oxiran-2-ylmethoxy)phenyl)acetamide
• DTXSID50384024
• AKOS016050195
• CS-0132585
• SCHEMBL9537966
• 4'-(2,3-epoxypropoxy)acetanilide
• 2,3-epoxy-1-(4-acetamidophenoxy)-propane
• Z271128138
• OQAKYHCGYGLHAZ-UHFFFAOYSA-N
• LS-07510
• N-(4-[(OXIRAN-2-YL)METHOXY]PHENYL)ACETAMIDE
• 1 -(p-acetamido-phenoxy)-2,3-epoxy-propane
• 6597-75-7
• N-{4-[(oxiran-2-yl)methoxy]phenyl}acetamide
• F1962-0221
• EN300-39203
• STK149411
• N-4-(oxiran-2-ylmethoxy)phenylacetamide

• MDL： MFCD00799226
• Inchi： 1S/C11H13NO3/c1-8(13)12-9-2-4-10(5-3-9)14-6-11-7-15-11/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： OQAKYHCGYGLHAZ-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 117-119 °CEnamineEN300-39203
• Boiling Point: 423.4±20.0 °C at 760 mmHg
• Flash Point: 209.9±21.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-4-(oxiran-2-ylmethoxy)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-4-(oxiran-2-ylmethoxy)phenylacetamide

N-4-(oxiran-2-ylmethoxy)phenylacetamide (CAS No. 6597-75-7): A Comprehensive Overview

N-4-(oxiran-2-ylmethoxy)phenylacetamide, also known by its CAS registry number 6597-75-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of acetamides, is characterized by its unique structure that combines a phenyl group, an oxirane (epoxide) moiety, and an acetylamine functional group. The molecule's structure and properties make it a valuable compound for both academic research and potential industrial applications.

The chemical structure of N-4-(oxiran-2-ylmethoxy)phenylacetamide is composed of a benzene ring substituted with an oxirane-containing methoxy group at the para position. The acetylamine group is attached to the nitrogen atom, which is directly connected to the phenyl ring. This arrangement imparts the compound with unique electronic and steric properties, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with tailored functionalities.

From a synthetic chemistry perspective, N-4-(oxiran-2-ylmethoxy)phenylacetamide can be synthesized through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling reactions. One common approach involves the reaction of 4-(oxiran-2-ylmethoxy)aniline with acetyl chloride in the presence of a base such as pyridine or triethylamine. This method is efficient and yields high purity products, making it suitable for large-scale production. Researchers have also explored alternative routes to improve the reaction yield and reduce the use of hazardous reagents.

The physical properties of this compound are well-documented. It has a melting point of approximately 110°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, and it has been found to be stable under normal storage conditions but may degrade under strong acidic or basic conditions. These properties make it suitable for use in a wide range of chemical processes.

In terms of biological activity, N-4-(oxiran-2-y methoxy)phenylacetamide has shown promise in preliminary studies as a potential drug candidate. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated using computational modeling and in vitro assays. Recent research has focused on its potential as an inhibitor of certain kinases involved in cancer cell proliferation. While more extensive studies are needed to fully understand its pharmacokinetic properties, these findings suggest that this compound could be a valuable lead in drug discovery efforts.

The application of N-CAS 6597 75 7 extends beyond pharmacology into materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials, including polymers and nanoparticles. For instance, researchers have explored its use in the preparation of stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature or pH changes.

From an environmental standpoint, understanding the fate and behavior of N-CAS 6597 75 7 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions but can be efficiently biodegraded by certain microbial communities under controlled laboratory settings. These findings are important for developing strategies to minimize its environmental footprint during industrial processes.

In conclusion, N-CAS 6597 75 7 (N-CAS No:6597 75 7) is a versatile compound with significant potential in various fields due to its unique chemical structure and properties. Continued research into its synthesis, biological activity, and environmental behavior will undoubtedly unlock new applications and contribute to advancements in science and technology.